Cas no 909299-09-8 (2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one)
2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-tetrahydro-2-(1-piperazinyl)-4(3H)-Quinazolinone
- 4(3H)-Quinazolinone,5,6,7,8-tetrahydro-2-(1-piperazinyl)-
- 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one
- 4(3H)-Quinazolinone, 5,6,7,8-tetrahydro-2-(1-piperazinyl)-
- SR-01000376225-1
- 909299-09-8
- 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one
- NS-03122
- F1907-0558
- 2-piperazin-1-yl-5,6,7,8-tetrahydro-3H-quinazolin-4-one
- MFCD11575727
- EN300-264986
- AKOS006218447
- SR-01000376225
- SCHEMBL1035103
- FT-0743942
- DA-01170
-
- Inchi: 1S/C12H18N4O/c17-11-9-3-1-2-4-10(9)14-12(15-11)16-7-5-13-6-8-16/h13H,1-8H2,(H,14,15,17)
- InChI Key: MFASCOKOIGPQFW-UHFFFAOYSA-N
- SMILES: O=C1C2=C(CCCC2)N=C(N1)N1CCNCC1
Computed Properties
- Exact Mass: 234.14806121g/mol
- Monoisotopic Mass: 234.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 56.7Ų
2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P183711-100mg |
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3h)-one |
909299-09-8 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P183711-500mg |
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3h)-one |
909299-09-8 | 500mg |
$ 390.00 | 2022-06-03 | ||
| TRC | P183711-1g |
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3h)-one |
909299-09-8 | 1g |
$ 615.00 | 2022-06-03 | ||
| Chemenu | CM336108-100mg |
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one |
909299-09-8 | 95%+ | 100mg |
$328 | 2021-08-18 | |
| Chemenu | CM336108-250mg |
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one |
909299-09-8 | 95%+ | 250mg |
$441 | 2021-08-18 | |
| Chemenu | CM336108-1g |
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one |
909299-09-8 | 95%+ | 1g |
$1264 | 2021-08-18 | |
| Chemenu | CM336108-100mg |
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one |
909299-09-8 | 95%+ | 100mg |
$224 | 2024-07-20 | |
| Chemenu | CM336108-250mg |
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one |
909299-09-8 | 95%+ | 250mg |
$323 | 2024-07-20 | |
| Chemenu | CM336108-1g |
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one |
909299-09-8 | 95%+ | 1g |
$861 | 2024-07-20 | |
| Life Chemicals | F1907-0558-0.25g |
2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one |
909299-09-8 | 95%+ | 0.25g |
$325.0 | 2023-09-07 |
2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one
Comprehensive Overview of 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS No. 909299-09-8)
The compound 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS No. 909299-09-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This molecule combines a piperazine moiety with a hexahydroquinazolinone core, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents targeting various diseases.
One of the key reasons for the growing interest in 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one is its potential application in central nervous system (CNS) disorders. The piperazine ring is a common pharmacophore in many CNS-active drugs, contributing to improved bioavailability and binding affinity. Recent studies have explored its derivatives for their neuroprotective and cognitive-enhancing properties, aligning with the current focus on neurodegenerative diseases like Alzheimer's and Parkinson's. This makes the compound a hot topic in medicinal chemistry and drug design discussions.
In addition to CNS applications, 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one has shown promise in oncology research. The hexahydroquinazolinone framework is known for its ability to interact with various enzymatic targets, including kinases and receptors involved in cancer progression. With the rise of personalized medicine and targeted therapies, this compound's derivatives are being investigated for their potential to inhibit tumor growth with minimal side effects. Such advancements are frequently searched by professionals in cancer research and pharmacology.
The synthesis and optimization of 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one also align with the broader trends in green chemistry and sustainable drug development. Researchers are exploring eco-friendly synthetic routes to produce this compound efficiently, reducing waste and energy consumption. This approach resonates with the increasing demand for environmentally conscious practices in the pharmaceutical industry, a topic frequently queried in academic and industrial forums.
Another area of interest is the compound's potential role in antimicrobial and antiviral therapies. The structural flexibility of 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one allows for modifications that enhance its activity against resistant strains of bacteria and viruses. Given the global concern over antibiotic resistance and emerging viral infections, this application is highly relevant to current healthcare challenges.
From a commercial perspective, the demand for 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and research institutions are increasingly sourcing this compound for library synthesis and hit-to-lead optimization. Its CAS No. 909299-09-8 is often used as a unique identifier in procurement databases, making it easily accessible for researchers worldwide.
In summary, 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS No. 909299-09-8) is a multifaceted compound with broad applications in drug discovery, CNS research, oncology, and antimicrobial therapy. Its structural features and adaptability make it a valuable asset in modern pharmaceutical sciences. As research continues to uncover new potentials, this compound is likely to remain a focal point in scientific and industrial discussions.
909299-09-8 (2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one) Related Products
- 5221-53-4(Dimethrimol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)